Cas no 2764016-00-2 (tert-butyl N-(3-hydroxyphenyl)-N-(oxetan-3-yl)carbamate)

• Product Name: tert-butyl N-(3-hydroxyphenyl)-N-(oxetan-3-yl)carbamate
• CAS No: 2764016-00-2
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5562231
• PubChem ID: 165999405
• Update Time: 2025-05-20

tert-butyl N-(3-hydroxyphenyl)-N-(oxetan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2764016-00-2
• EN300-37355715
• tert-butyl N-(3-hydroxyphenyl)-N-(oxetan-3-yl)carbamate

• Inchi： 1S/C14H19NO4/c1-14(2,3)19-13(17)15(11-8-18-9-11)10-5-4-6-12(16)7-10/h4-7,11,16H,8-9H2,1-3H3
• InChI Key： VXZCFULEABENQL-UHFFFAOYSA-N
• SMILES： O1CC(C1)N(C(=O)OC(C)(C)C)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl N-(3-hydroxyphenyl)-N-(oxetan-3-yl)carbamate

tert-butyl N-(3-hydroxyphenyl)-N-(oxetan-3-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(3-hydroxyphenyl)-N-(oxetan-3-yl)carbamate, with the CAS number 2764016-00-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a tert-butyl group, a hydroxyp henyl moiety, and an oxetane ring within a carbamate framework. Its versatile chemical properties make it a valuable compound for both academic research and industrial applications.

The synthesis of tert-butyl N-(3-hydroxyphenyl)-N-(oxetan-3-yl)carbamate typically involves multi-step reactions, often leveraging modern organic synthesis techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have employed transition metal catalysts to facilitate key steps in its formation, such as the coupling of the hydroxyp henyl group with the oxetane ring. These innovations not only enhance the yield of the compound but also reduce the overall cost and environmental impact of its production.

In terms of applications, tert-butyl N-(3-hydroxyphenyl)-N-(oxetan-3-yl)carbamate has shown promise in various domains. One of its most notable uses is in drug discovery, where it serves as a valuable intermediate in the synthesis of bioactive compounds. Its hydroxyp henyl group confers potential antioxidant properties, while the oxetane ring introduces structural rigidity that can enhance pharmacokinetic profiles. Recent studies have explored its role as a precursor for developing novel anti-inflammatory and neuroprotective agents.

The structural versatility of this compound also extends to materials science. The carbamate group in tert-butyl N-(3-hydroxyphenyl)-N-(oxetan-3-yl)carbamate enables it to act as a building block for advanced polymers and coatings. Researchers have demonstrated its ability to form cross-linked networks with desirable mechanical and thermal properties, making it a candidate for high-performance materials in industries such as electronics and aerospace.

Recent research has delved into the bioavailability and metabolic pathways of tert-butyl N-(3-hydroxyphenyl)-N-(oxetan-3-yl)carbamate. Studies using advanced analytical techniques, such as liquid chromatography-mass spectrometry (LCMS), have provided insights into its pharmacokinetics. These findings suggest that the compound exhibits favorable absorption characteristics, which could be advantageous for oral drug delivery systems.

In conclusion, tert-butyl N-(3-hydroxyphenyl)-N-(oxetan-3- yl)carbamate is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application methodologies, positions it as a key molecule for future innovations in chemistry and pharmacology.